Cas no 54605-16-2 (ethyl nitrobenzoate)

• Product Name: ethyl nitrobenzoate
• CAS No: 54605-16-2
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 942151
• PubChem ID: 69123
• Update Time: 2025-04-19

ethyl nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl nitrobenzoate
• Nitrobenzoesaureathylester
• Ethyl 2-nitrobenzoate
• 2-Nitrobenzoic acid ethyl ester
• A833013
• 2-Nitro-benzoic acid ethyl ester
• [1-methyl-2-(2-thienyl)ethyl] 4-methylbenzenesulfonate
• 54605-16-2
• NSC 4685
• EINECS 210-220-0
• Benzoic acid, o-nitro-, ethyl ester
• DTXSID60209855
• AKOS002723460
• 610-34-4
• DB-053774
• Benzoic acid, 2-nitro-, ethyl ester
• CS-0151743
• SY247981
• SCHEMBL1523174
• NJJ25B6JXT
• AC6461
• AI3-04245
• NSC4685
• AS-57615
• Ethyl o-nitrobenzoate
• MFCD00014696
• NSC-4685
• NS00034533

• Inchi： 1S/C9H9NO4/c1-2-14-9(11)7-5-3-4-6-8(7)10(12)13/h3-6H,2H2,1H3
• InChI Key： CPNMAYYYYSWTIV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų